[3-(Oxetan-3-yl)phenyl]methanamine

• IUPAC Name: [3-(oxetan-3-yl)phenyl]methanamine
• InChI: InChI=1S/C10H13NO/c11-5-8-2-1-3-9(4-8)10-6-12-7-10/h1-4,10H,5-7,11H2
• InChI Key: LXGMNBAQPZNCKT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)C2=CC=CC(=C2)CN
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol

Description

“[3-(Oxetan-3-yl)phenyl]methanamine” is a chemical compound with the CAS Number: 1545505-99-4. It has a molecular weight of 163.22 and its IUPAC name is (3-(oxetan-3-yl)phenyl)methanamine.

Synthesis Analysis

The synthesis of oxetane derivatives often involves the ring-opening of an epoxide. Increasing the equivalents of trimethyloxosulfonium iodide can lead to the formation of the oxetane motif from the corresponding carbonyl compound. This process involves the initial formation of the epoxide followed by ring opening.

Molecular Structure Analysis

The InChI code for “[3-(Oxetan-3-yl)phenyl]methanamine” is 1S/C10H13NO/c11-5-8-2-1-3-9(4-8)10-6-12-7-10/h1-4,10H,5-7,11H2. This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

The formation of the oxetane ring from an epoxide requires 13-17 kcal/mol activation energy, therefore, moderate heating is required. Subsequent ring-expansion barriers were calculated for oxetane to THF at 25 kcal·mol−1 and THF to tetrahydropyran (THP) at 38 kcal·mol−1.

Physical And Chemical Properties Analysis

“[3-(Oxetan-3-yl)phenyl]methanamine” is a liquid at room temperature. It has a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis of New Oxetane Derivatives

. Oxetanes are a class of organic compounds containing a four-membered ring. .

Medicinal Chemistry

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Thermal Insulation

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Thermoelectrics

. Thermoelectric materials can convert heat into electrical energy, and vice versa. .

Aggregation-Induced Emission Luminogens (AIEgens)

. AIEgens are a class of fluorescent materials that emit light when they aggregate. .

Fundamental Theoretical Research

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Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. It has hazard statements H302, H315, H318, H335. Precautionary measures include P261, P264, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338.

Mechanism of Action

Target of Action

Oxetane derivatives have been known to disrupt protein microtubule functions in cells .

Mode of Action

It’s known that oxetane derivatives can provide rigidification of the overall structure and act as a hydrogen bond acceptor for a threonine-oh group in the binding pocket .

Biochemical Pathways

Oxetane derivatives are known to disrupt protein microtubule functions, which play a crucial role in cell division (mitosis) .

Pharmacokinetics

The compound’s molecular weight is 8712 , which might influence its bioavailability.

Result of Action

Given the known effects of oxetane derivatives on protein microtubule functions, it can be inferred that this compound may have significant impacts on cellular processes such as cell division .